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Compound of Interest

Compound Name:
3-Amino-1-benzylpyrrolidine-3-

carboxylic acid

Cat. No.: B115472 Get Quote

An In-depth Technical Guide on 3-Amino-1-benzylpyrrolidine-3-carboxylic acid

Introduction
3-Amino-1-benzylpyrrolidine-3-carboxylic acid is a substituted, non-proteinogenic cyclic

amino acid derivative. It belongs to the class of pyrrolidines, which are five-membered nitrogen-

containing heterocycles. This compound serves as a valuable chiral building block and

intermediate in organic synthesis, particularly in the development of pharmaceutical agents and

bioactive molecules.[1][2] Its rigid pyrrolidine scaffold, combined with the stereogenic center at

the C3 position and the presence of both acidic (carboxylic acid) and basic (amino) functional

groups, makes it a versatile synthon for creating complex molecular architectures. Pyrrolidine

derivatives are known to be key components in drugs targeting a range of conditions,

highlighting the importance of this structural motif in medicinal chemistry.[2][3][4]

Chemical and Physical Properties
The fundamental chemical and physical properties of 3-Amino-1-benzylpyrrolidine-3-
carboxylic acid are summarized below. These properties are crucial for its handling,

characterization, and application in synthetic chemistry.
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Property Value Source

IUPAC Name
3-amino-1-(phenylmethyl)-3-

pyrrolidinecarboxylic acid
[5]

CAS Number 145602-87-5 [5][6][7][8]

Molecular Formula C12H16N2O2 [7][9]

Molecular Weight 220.27 g/mol [7]

Predicted Boiling Point 371.2 ± 42.0 °C [7]

Predicted Density 1.982 g/cm³ [7]

Predicted pKa 1.91 ± 0.20 [7]

Appearance Solid

InChI Key
IXBOFOMZFVXPTF-

UHFFFAOYSA-N
[7][9]

Canonical SMILES
C1CN(CC1(C(=O)O)N)CC2=C

C=CC=C2
[9]

Spectroscopic Analysis
Spectroscopic data is essential for the structural elucidation and purity assessment of chemical

compounds. While experimental spectra for this specific molecule are not readily available in

the provided search results, a profile can be predicted based on its functional groups.
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Spectroscopy Type Feature
Predicted Chemical Shift /
Frequency

¹H NMR Aromatic Protons (Benzyl) ~7.2-7.4 ppm

Benzyl CH₂ ~3.6-3.8 ppm

Pyrrolidine CH₂ ~2.5-3.5 ppm

Carboxylic Acid OH ~10-12 ppm (broad)

¹³C NMR Carboxylic Carbonyl ~170-180 ppm

Aromatic Carbons ~125-140 ppm

C3 (quaternary) ~60-70 ppm

Benzyl & Pyrrolidine CH₂ ~45-60 ppm

IR Spectroscopy O-H Stretch (Carboxylic Acid) 3500-2500 cm⁻¹ (very broad)

N-H Stretch (Amine) ~3400-3200 cm⁻¹

C=O Stretch (Carboxylic Acid) ~1715-1700 cm⁻¹

C-N Stretch ~1250-1020 cm⁻¹

Mass Spectrometry Monoisotopic Mass 220.12119 Da

Note: Predicted values are based on standard chemical shift and frequency ranges for the

respective functional groups.[10][11]

Experimental Protocols
The synthesis of pyrrolidine derivatives often involves multi-step reaction sequences. A general

workflow for synthesizing compounds like 3-Amino-1-benzylpyrrolidine-3-carboxylic acid
can be inferred from methods used for related structures.[2][4]

General Synthesis of Pyrrolidine-3-Carboxylic Acid
Derivatives
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A common strategy involves an asymmetric Michael addition followed by reductive cyclization.

[2][12]

Michael Addition: An organocatalytic, enantioselective Michael addition is performed

between a 4-substituted-4-oxo-2-enoate and a nitroalkane. This step establishes the

stereochemistry of the final product. The choice of catalyst (e.g., a chiral amine) is critical for

achieving high enantiomeric excess.[2]

Reductive Cyclization: The nitro group in the Michael adduct is reduced to an amine. This is

typically achieved using catalytic hydrogenation (e.g., H₂ gas with a Palladium catalyst) or

other reducing agents. The newly formed amine then undergoes an intramolecular reaction

(cyclization) with the ketone to form the pyrrolidine ring.

Hydrolysis (if starting from an ester): If the starting material was an ester, a final hydrolysis

step under acidic or basic conditions is required to yield the free carboxylic acid.

Purification: The final product is purified using techniques such as column chromatography

or recrystallization to achieve high purity.
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General Synthesis Workflow

4-Oxo-2-enoate +
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Final Product:
Pyrrolidine-3-Carboxylic Acid

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of pyrrolidine-3-carboxylic acid derivatives.
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Biological Relevance and Applications
While specific biological activity for 3-Amino-1-benzylpyrrolidine-3-carboxylic acid is not

extensively documented in the search results, the pyrrolidine carboxamide scaffold is a known

inhibitor of enzymes crucial for bacterial survival.

Inhibition of InhA in Mycobacterium tuberculosis
InhA, an enoyl acyl carrier protein reductase, is a key enzyme in the fatty acid synthesis

pathway of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis.[13]

Inhibition of this enzyme disrupts the bacterial cell wall synthesis, leading to cell death. A high-

throughput screening identified pyrrolidine carboxamides as a novel class of potent InhA

inhibitors.[13] The core pyrrolidine structure serves as a scaffold, and modifications to the

substituents allow for optimization of binding affinity and inhibitory potency. The structural

features of 3-Amino-1-benzylpyrrolidine-3-carboxylic acid make it a candidate for

derivatization to explore this therapeutic target.

InhA Inhibition Pathway

InhA Enzyme Fatty Acid Synthesis II (FAS-II) Mycolic Acid Production M. tuberculosis Cell WallPyrrolidine Carboxamide
(e.g., derivatives of the title compound)

Inhibition

Click to download full resolution via product page

Caption: Mechanism of action for pyrrolidine derivatives as inhibitors of the InhA enzyme.

Structure-Property Relationships
The chemical properties and potential biological activity of 3-Amino-1-benzylpyrrolidine-3-
carboxylic acid are directly derived from its distinct structural components.
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Structure-Property Relationships

3-Amino-1-benzylpyrrolidine-
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Caption: Key functional groups and their contribution to the compound's overall properties.

Conclusion
3-Amino-1-benzylpyrrolidine-3-carboxylic acid is a structurally significant molecule with a

combination of features that make it highly valuable in synthetic and medicinal chemistry. Its

defined stereochemistry, rigid core, and dual acidic/basic nature provide a foundation for the

synthesis of diverse and complex target molecules. Its relationship to classes of compounds

with known antibacterial activity, such as InhA inhibitors, underscores its potential as a scaffold

for the development of novel therapeutic agents. The data and protocols outlined in this guide

provide a technical foundation for researchers and drug development professionals working

with this versatile chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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